Cas no 2225143-90-6 (methyl 2-bromo-4H-pyrrolo3,2-d1,3thiazole-5-carboxylate)

• Product Name: methyl 2-bromo-4H-pyrrolo3,2-d1,3thiazole-5-carboxylate
• CAS No: 2225143-90-6
• MF: C₇H₅BrN₂O₂S
• MW: 261.095799207687
• CID: 5937381
• PubChem ID: 137964002
• Update Time: 2026-03-11

methyl 2-bromo-4H-pyrrolo3,2-d1,3thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-bromo-4H-pyrrolo3,2-d1,3thiazole-5-carboxylate
• Methyl 2-bromo-4H-pyrrolo[3,2-d]thiazole-5-carboxylate
• EN300-1716939
• Methyl 2-bromo-4H-pyrrolo[3,2-d][1,3]thiazole-5-carboxylate
• 2225143-90-6

• Inchi： 1S/C7H5BrN2O2S/c1-12-6(11)4-2-3-5(9-4)13-7(8)10-3/h2,9H,1H3
• InChI Key： JBQJNHLJMPXVBS-UHFFFAOYSA-N
• SMILES： BrC1=NC2C=C(C(=O)OC)NC=2S1

Computed Properties

• Exact Mass: 259.92551g/mol
• Monoisotopic Mass: 259.92551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 83.2Ų

Additional information on methyl 2-bromo-4H-pyrrolo3,2-d1,3thiazole-5-carboxylate

Comprehensive Overview of Methyl 2-Bromo-4H-Pyrrolo[3,2-d][1,3]Thiazole-5-Carboxylate (CAS No. 2225143-90-6)

Methyl 2-bromo-4H-pyrrolo[3,2-d][1,3]thiazole-5-carboxylate (CAS No. 2225143-90-6) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of pyrrolothiazole derivatives, which are known for their diverse biological activities. The presence of both bromo and carboxylate functional groups in its structure makes it a versatile intermediate for further chemical modifications.

In recent years, the demand for heterocyclic compounds like methyl 2-bromo-4H-pyrrolo[3,2-d][1,3]thiazole-5-carboxylate has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in its potential as a building block for small molecule inhibitors and fluorescent probes. The compound's CAS No. 2225143-90-6 is frequently searched in academic databases, reflecting its growing relevance in synthetic chemistry.

One of the key advantages of methyl 2-bromo-4H-pyrrolo[3,2-d][1,3]thiazole-5-carboxylate is its compatibility with various cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions enable the introduction of diverse substituents, expanding its utility in medicinal chemistry. Additionally, its thiazole and pyrrole moieties are often explored for their role in enhancing bioavailability and target selectivity in drug design.

The synthesis of CAS No. 2225143-90-6 typically involves multi-step procedures, starting from readily available precursors. Recent advancements in green chemistry have also prompted researchers to develop more sustainable routes for its production, aligning with the global push for environmentally friendly synthesis. This aligns with the increasing popularity of searches related to sustainable chemical processes and green solvents in the scientific community.

From an industrial perspective, methyl 2-bromo-4H-pyrrolo[3,2-d][1,3]thiazole-5-carboxylate is valued for its scalability and stability under standard storage conditions. Its molecular weight and solubility profile make it suitable for a wide range of applications, including high-throughput screening and combinatorial chemistry. These attributes have made it a subject of interest in patents and proprietary research, further driving its market demand.

In conclusion, methyl 2-bromo-4H-pyrrolo[3,2-d][1,3]thiazole-5-carboxylate (CAS No. 2225143-90-6) represents a promising compound with broad applications in modern chemistry. Its structural complexity and functional diversity continue to inspire innovations in drug development, material science, and beyond. As research progresses, this compound is likely to remain a focal point for scientists exploring the frontiers of heterocyclic chemistry.